3-Methyl-4-oxo-3,4-dihydrophthalazine-1-carbohydrazide

• IUPAC Name: 3-methyl-4-oxophthalazine-1-carbohydrazide
• InChI: InChI=1S/C10H10N4O2/c1-14-10(16)7-5-3-2-4-6(7)8(13-14)9(15)12-11/h2-5H,11H2,1H3,(H,12,15)
• InChI Key: SECNNFONKGVTDA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=CC=CC=C2C(=N1)C(=O)NN
• Molecular Formula: C10H10N4O2
• DSSTOX Substance ID: DTXSID90345457
• Molecular Weight: 218.21 g/mol
• CAS No.: 99072-87-4

Description

3-Methyl-4-oxo-3,4-dihydrophthalazine-1-carbohydrazide is a useful research compound. Its molecular formula is C10H10N4O2 and its molecular weight is 218.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Carcinogenicity Studies

Studies have examined the carcinogenicity of compounds structurally related to 3-Methyl-4-oxo-3,4-dihydrophthalazine-1-carbohydrazide. For instance, the alkylation of nucleic acids by certain hydrazine compounds, such as 1,2-Dimethylhydrazine, has been extensively studied in rats and mice, shedding light on its carcinogenic potential in the colon. The biochemical actions of such compounds have been compared with those of nitroso compounds and cycasin, emphasizing similarities in biological and biochemical effects (Hawks & Magee, 1974).

Monoamine Oxidase Inhibition

Research on hydrazine derivatives, including structures similar to this compound, has revealed their potential in inhibiting monoamine oxidase A (MAO-A) activity. These findings suggest therapeutic potential, particularly in treating depression, as indicated by the anti-depressant properties revealed in animal models (Dar et al., 2005).

Anti-Inflammatory and Antihepatotoxic Activity

Compounds like 2,3-Dihydrophthalazine-1,4-diones have shown potent anti-inflammatory effects and the ability to protect against endotoxin shock in mice. These substances inhibit pain, reduce the release and effects of certain cytokines, and affect enzyme activities related to inflammation (Butner et al., 1996). Additionally, derivatives synthesized from 2,3-dihydro-1,4-benzodioxane-2-carbohydrazide have demonstrated significant antihepatotoxic activity, offering a protective effect against hepatotoxicity induced by certain agents in rats (Ahmed et al., 2011).

Pharmacological Investigations

Other research has focused on synthesizing and testing derivatives of related compounds for various pharmacological activities. For example, studies on tetrahydro-4-oxo-1,8-naphthyridine-3-carboxylic acid derivatives have revealed antibacterial properties against certain bacterial infections, indicating potential therapeutic applications (Santilli et al., 1975).

Mechanism of Action

Target of Action

Related compounds have been shown to have a broad spectrum of action on the cardiovascular system, including antihypertensive effects, inhibition of platelet aggregation, and inhibition of phosphodiesterases .

Mode of Action

Related compounds have been shown to exert their effects through various mechanisms, such as direct vasodilation .

Biochemical Pathways

Related compounds have been shown to affect a variety of pathways, including those involved in cardiovascular function .

Result of Action

Related compounds have been shown to have a variety of effects, including antihypertensive, antiasthmatic, antipsychotic, antidiabetic, anticonvulsant, antineoplastic, antimicrobial, antifungal, and antiparasitic activities .